Cas no 2172275-08-8 (2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid)

• Product Name: 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• CAS No: 2172275-08-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6369059
• PubChem ID: 165529881
• Update Time: 2025-11-01

2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• EN300-1494389
• 2172275-08-8
• 2-{N-tert-butyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}acetic acid

• Inchi： 1S/C27H32N2O5/c1-26(2,3)29(16-23(30)31)24(32)27(14-8-9-15-27)28-25(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,8-9,14-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： HYLKSHRSOHAWIW-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid

2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid (CAS No. 2172275-08-8): A Comprehensive Overview

2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid (CAS No. 2172275-08-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclopentylformamide. Its unique structural features and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protein inhibitors.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. This characteristic makes 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid an essential building block in the construction of complex peptides and peptidomimetics. The cyclopentylformamide moiety, on the other hand, introduces additional steric and electronic properties that can influence the conformation and activity of the final product.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific PPIs, suggesting its potential as a lead compound for drug development.

In another notable research effort, scientists at the University of California, San Francisco, investigated the role of 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in signal transduction pathways and are important targets for drug discovery. The study found that compounds derived from 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid could selectively modulate specific GPCRs, opening new avenues for the development of targeted therapies.

The synthesis of 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by cycloaddition reactions to form the cyclopentyl ring. The final step involves deprotection to yield the desired product. The efficiency and purity of these synthetic routes are crucial for ensuring the quality and consistency of the final compound.

In terms of safety and handling, 2-{N-tert-butyl-1-1-({(9H-fluoren-9-y l)methoxycarbonyl}amino)cyclopentylformamido}acetic acid should be stored under dry conditions and protected from light to maintain its stability. It is also important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

The future prospects for 2-{N-t ert-butyl - 1 - 1 - ({ ( 9 H - fluoren - 9 - y l ) methoxy carbony l } amino ) cyclo pent y l form amido } acetic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, with a particular focus on its use as a building block for complex bioactive molecules. As new synthetic methods and technologies emerge, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.